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Compound of Interest

Compound Name:

(3,4-

Difluorophenyl)methanesulfonyl

chloride

Cat. No.: B573915 Get Quote

For immediate reference, (3,4-Difluorophenyl)methanesulfonyl chloride (CAS No. 163295-

73-6) is a corrosive, moisture-sensitive solid that reacts violently with water. Proper personal

protective equipment (PPE), including chemical-resistant gloves, safety goggles, a face shield,

and a lab coat, is mandatory at all times when handling this compound. All operations should

be conducted within a certified chemical fume hood.

I. Immediate Safety and Handling Protocols
(3,4-Difluorophenyl)methanesulfonyl chloride is classified as a corrosive solid that can

cause severe skin burns and eye damage. It is harmful if swallowed and may be corrosive to

metals. Crucially, it is moisture-sensitive and reacts with water, potentially violently, to produce

corrosive hydrogen chloride gas and (3,4-Difluorophenyl)methanesulfonic acid.[1][2]

Key Safety Precautions:

Always handle in a well-ventilated chemical fume hood.[3]

Avoid all contact with skin, eyes, and clothing.

Keep away from water and moisture to prevent uncontrolled reactions.[1]
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Ensure an appropriate spill kit is readily available (see Section IV for details).

II. Quantitative Data Summary
While specific toxicological data for (3,4-Difluorophenyl)methanesulfonyl chloride is not

readily available, the table below provides data for methanesulfonyl chloride, a closely related

and well-studied compound, to offer a quantitative perspective on potential hazards.

Property Value
Hazard
Classification

Source

CAS Number 163295-73-6

(3,4-

Difluorophenyl)metha

nesulfonyl chloride

Molecular Formula C₇H₅Cl F₂O₂S N/A N/A

Hazard Statements
H290, H302, H314,

H318

Corrosive to Metals

(Category 1), Acute

Toxicity - Oral

(Category 4), Skin

Corrosion/Irritation

(Category 1B),

Serious Eye Damage

(Category 1)

LD50 Oral (Rat)

250 mg/kg (for

Methanesulfonyl

Chloride)

Toxic if swallowed [3][4]

LD50 Dermal (Rabbit)

200 - 2000 mg/kg (for

Methanesulfonyl

Chloride)

Toxic in contact with

skin
[3]

LC50 Inhalation (Rat)

111.7 mg/m³ (4h) (for

Methanesulfonyl

Chloride)

Fatal if inhaled [3][4]

III. Disposal Procedures for Uncontaminated Waste
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This procedure is intended for the controlled destruction of small quantities (typically <10g) of

uncontaminated (3,4-Difluorophenyl)methanesulfonyl chloride.

Experimental Protocol: Neutralization via Hydrolysis

Preparation: In a chemical fume hood, place a large beaker or flask containing a stir bar in

an ice-water bath to manage the exothermic reaction.

Base Solution: Prepare a dilute basic solution, such as 5-10% sodium hydroxide or 5%

sodium bicarbonate, in the beaker. Use a significant excess relative to the amount of sulfonyl

chloride to be destroyed.

Slow Addition: While vigorously stirring the basic solution, add the (3,4-
Difluorophenyl)methanesulfonyl chloride slowly and in small portions. The reaction will

produce gas (hydrogen chloride, which is then neutralized). Control the rate of addition to

prevent excessive foaming and temperature increase.

Reaction Time: After the final portion has been added, allow the mixture to stir and slowly

warm to room temperature. Continue stirring for at least 2 hours to ensure the reaction is

complete.

Neutralization Check: Check the pH of the solution using litmus paper or a pH meter. The

solution should be neutral or slightly basic. If it is still acidic, add more basic solution until a

neutral pH is achieved and maintained.

Final Disposal: Once the reaction is complete and the solution is neutralized, it can be

flushed down the drain with copious amounts of water, in accordance with local

environmental regulations.[3]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b573915?utm_src=pdf-body
https://www.benchchem.com/product/b573915?utm_src=pdf-body
https://www.benchchem.com/product/b573915?utm_src=pdf-body
https://nj.gov/health/eoh/rtkweb/documents/fs/0202.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b573915?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Reaction

Final Steps

Work in Fume Hood

Prepare Ice Bath

Prepare Dilute Base (NaOH or NaHCO₃)

Slowly Add Sulfonyl Chloride to Stirred Base

Vigorous Stirring

Stir for 2 Hours, Warm to RT

Check pH (Target: Neutral/Slightly Basic)

Adjust pH if Acidic

[If Acidic]

Dispose Down Drain with Copious Water

[If Neutral]

Click to download full resolution via product page

Caption: Workflow for the neutralization of (3,4-Difluorophenyl)methanesulfonyl chloride.
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IV. Disposal of Contaminated Waste and Spills
Contaminated materials or large quantities of the chemical must be treated as hazardous

waste.

Spill Management Protocol:

Evacuate: Evacuate all non-essential personnel from the immediate area.

Ventilate: Ensure the area is well-ventilated, keeping the fume hood running.

Containment: For a solid spill, carefully sweep up the material. For a liquid spill or to prevent

dust, cover the spill with a dry, inert, non-combustible absorbent material such as sand, dry

lime, or soda ash.[3] DO NOT USE WATER or combustible materials like paper towels or

sawdust.[3]

Collection: Carefully scoop the contained material into a clearly labeled, sealable hazardous

waste container.

Decontamination: Wipe the spill area with a cloth dampened with a basic solution (e.g.,

sodium bicarbonate solution), followed by water. All cleaning materials must also be placed

in the hazardous waste container.

Disposal: Seal the container and arrange for pickup by a certified hazardous waste disposal

service.[5][6] Do not mix with other waste streams.
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Caption: Logical workflow for managing spills of (3,4-Difluorophenyl)methanesulfonyl
chloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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